Cas no 2096331-91-6 ([3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid)

• Product Name: [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid
• CAS No: 2096331-91-6
• MF: C₁₄H₁₃BF₂O₃
• MW: 278.059031248093
• MDL: MFCD20231453
• CID: 4637872
• Update Time: 2025-09-27

[3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid
• (3-(Benzyloxy)-2,4-difluoro-5-methylphenyl)boronic acid
• C14H13BF2O3
• V9982
• (2,4-difluoro-5-methyl-3-phenylmethoxyphenyl)boronic acid

• MDL： MFCD20231453
• Inchi： 1S/C14H13BF2O3/c1-9-7-11(15(18)19)13(17)14(12(9)16)20-8-10-5-3-2-4-6-10/h2-7,18-19H,8H2,1H3
• InChI Key： IVSFYAXLMLBYNW-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(B(O)O)C(=C1OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 49.7

Additional information on [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid

Comprehensive Guide to [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid (CAS No. 2096331-91-6)

[3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid (CAS No. 2096331-91-6) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds. The presence of benzyloxy, difluoro, and methyl substituents on the phenyl ring enhances its reactivity and selectivity in various chemical transformations.

The molecular formula of [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid is C₁₄H₁₃BF₂O₃, with a molecular weight of approximately 278.07 g/mol. Its unique structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Researchers and chemists often seek this compound for its ability to facilitate the construction of biaryl structures, which are prevalent in many bioactive compounds.

One of the most significant applications of [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid is in the field of drug discovery. Its role in cross-coupling reactions enables the efficient synthesis of potential drug candidates, particularly those targeting cancer, inflammatory diseases, and central nervous system disorders. The compound's fluorine atoms contribute to its metabolic stability and binding affinity, making it a preferred choice for medicinal chemists.

In addition to pharmaceutical applications, [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid is also utilized in material science. Its incorporation into polymers and advanced materials can enhance properties such as thermal stability, electronic conductivity, and optical characteristics. This has led to its exploration in the development of organic electronics, sensors, and catalysts.

The growing demand for boronic acid derivatives in research and industry has spurred interest in optimizing the synthesis and purification of [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid. Recent advancements in green chemistry have focused on reducing the environmental impact of its production, such as minimizing solvent waste and improving yield efficiency. These efforts align with the broader trend toward sustainable chemical practices.

For researchers working with [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from moisture and light, to prevent degradation. Its boronic acid group is sensitive to hydrolysis, so anhydrous conditions are often recommended for reactions involving this reagent.

The market for arylboronic acids, including [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid, is expected to grow significantly in the coming years, driven by increasing applications in pharmaceuticals, agriculture, and advanced materials. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to meet the rising demand for high-purity boronic acid derivatives.

In summary, [3-(Benzyloxy)-2,4-difluoro-5-methylphenyl]boronic acid (CAS No. 2096331-91-6) is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug development, and material science. Its unique structural features and reactivity make it a sought-after reagent for researchers and industries alike. As the field of boron chemistry continues to evolve, this compound is poised to play an increasingly important role in scientific and technological advancements.